3-(3-Fluorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-fluorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11FN4O2/c1-8-11(7-16-14(17-8)20-2)13-18-12(19-21-13)9-4-3-5-10(15)6-9/h3-7H,1-2H3
• InChI Key: OIGRKSZKFUACLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C2=NC(=NO2)C3=CC(=CC=C3)F)OC
• Molecular Formula: C14H11FN4O2
• Molecular Weight: 286.26 g/mol

Description

3-(3-Fluorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole, also known as FMOX, is a heterocyclic compound that has attracted significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. In

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of oxadiazole derivatives, including structures similar to the compound , has been explored for their potential as anti-inflammatory, analgesic, and antimicrobial agents. For example, a study highlighted the synthesis of oxadiazole derivatives with promising anti-inflammatory and analgesic activities, as well as significant antibacterial and antifungal properties (Ramaprasad et al., 2013). Similarly, another study focused on the antimicrobial and antitubercular activity of isoxazole clubbed 1,3,4-oxadiazole derivatives, demonstrating their efficacy against various microbial strains (Shingare et al., 2018).

Anticancer Potential

Oxadiazole derivatives have also been investigated for their anticancer properties. A study synthesized oxadiazole analogues and tested their antiproliferative activity against various human cancer cell lines, finding several compounds with higher selectivity towards specific types of cancer (Ahsan & Shastri, 2015). This suggests that modifications to the oxadiazole core, similar to the compound , could yield promising candidates for cancer therapy.

Materials Science Applications

In the field of materials science, oxadiazole derivatives have been explored for their potential in creating new materials with desirable properties. For instance, the synthesis and nonlinear optical characterization of new 1,3,4-oxadiazoles revealed compounds with potential applications in optoelectronics due to their optical limiting behavior (Chandrakantha et al., 2011). Another study on new fluorinated poly(1,3,4-oxadiazole-ether-imide)s demonstrated the creation of polymers with high thermal stability, solubility in organic solvents, and potential for use in high-performance materials (Hamciuc et al., 2005).